Cas no 2228283-23-4 (2,2-dimethyl-1-(thian-3-yl)cyclopropylmethanol)

• Product Name: 2,2-dimethyl-1-(thian-3-yl)cyclopropylmethanol
• CAS No: 2228283-23-4
• MF: C₁₁H₂₀OS
• MW: 200.340902328491
• CID: 6440892
• PubChem ID: 165692823
• Update Time: 2025-10-28

2,2-dimethyl-1-(thian-3-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(thian-3-yl)cyclopropylmethanol
• 2228283-23-4
• [2,2-dimethyl-1-(thian-3-yl)cyclopropyl]methanol
• EN300-1728794

• Inchi： 1S/C11H20OS/c1-10(2)7-11(10,8-12)9-4-3-5-13-6-9/h9,12H,3-8H2,1-2H3
• InChI Key： WZRDKJLTEVWGAE-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C1(CO)CC1(C)C

Computed Properties

• Exact Mass: 200.12348643g/mol
• Monoisotopic Mass: 200.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.5Ų

Additional information on 2,2-dimethyl-1-(thian-3-yl)cyclopropylmethanol

Exploring the Unique Properties and Applications of 2,2-dimethyl-1-(thian-3-yl)cyclopropylmethanol (CAS No. 2228283-23-4)

In the ever-evolving field of organic chemistry, 2,2-dimethyl-1-(thian-3-yl)cyclopropylmethanol (CAS No. 2228283-23-4) has emerged as a compound of significant interest due to its unique structural features and potential applications. This molecule combines a cyclopropane ring with a thiane moiety, offering a fascinating blend of stability and reactivity that makes it valuable for various synthetic and industrial purposes.

The molecular structure of 2,2-dimethyl-1-(thian-3-yl)cyclopropylmethanol includes a cyclopropyl group substituted with two methyl groups at the 2-position and a hydroxymethyl group at the 1-position. The thian-3-yl group attached to the cyclopropane ring introduces sulfur into the framework, which can influence the compound's electronic properties and reactivity. This combination of features makes it a versatile intermediate in organic synthesis.

One of the most searched questions about 2,2-dimethyl-1-(thian-3-yl)cyclopropylmethanol is its role in pharmaceutical research. While not a drug itself, this compound serves as a valuable building block in the synthesis of more complex molecules. Researchers are particularly interested in its potential to contribute to the development of new therapeutic agents, especially those targeting neurological disorders, given the presence of the thiane moiety which is known to interact with certain biological targets.

The synthesis of 2,2-dimethyl-1-(thian-3-yl)cyclopropylmethanol typically involves the reaction of appropriate cyclopropane precursors with thiane derivatives. Recent advances in catalytic methods have made the production of this compound more efficient and environmentally friendly, addressing another hot topic in chemistry - green synthesis. Many researchers are searching for information about sustainable production methods for such specialty chemicals.

In material science, 2,2-dimethyl-1-(thian-3-yl)cyclopropylmethanol has shown promise as a monomer or additive in polymer formulations. The rigid cyclopropane ring can impart desirable mechanical properties to materials, while the sulfur atom in the thiane group may contribute to special characteristics like improved thermal stability or unique optical properties. This aligns with current industry trends toward high-performance specialty materials.

The physical properties of 2,2-dimethyl-1-(thian-3-yl)cyclopropylmethanol are also of interest to many researchers. It typically appears as a colorless to pale yellow liquid at room temperature, with moderate solubility in common organic solvents. These characteristics make it relatively easy to handle in laboratory settings, which is important information for chemists searching for practical working conditions with this compound.

From a commercial perspective, the demand for 2,2-dimethyl-1-(thian-3-yl)cyclopropylmethanol has been steadily increasing, particularly from pharmaceutical and specialty chemical companies. The global market for fine chemicals and advanced intermediates continues to grow, driven by the need for novel compounds in drug discovery and material development. This compound's unique structure positions it well in this expanding market.

Safety considerations for handling 2,2-dimethyl-1-(thian-3-yl)cyclopropylmethanol follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this chemical. This information addresses another common search query regarding the safe handling of specialty chemicals.

The future research directions for 2,2-dimethyl-1-(thian-3-yl)cyclopropylmethanol are particularly exciting. Scientists are exploring its potential in asymmetric synthesis, where the chiral centers in the molecule could be exploited to create enantiomerically pure compounds. This aligns with the pharmaceutical industry's growing emphasis on chiral drugs, making it a timely topic of investigation.

In conclusion, 2,2-dimethyl-1-(thian-3-yl)cyclopropylmethanol (CAS No. 2228283-23-4) represents an interesting intersection of structural complexity and practical utility in modern chemistry. Its applications span from pharmaceutical intermediates to advanced materials, making it a compound worthy of attention in both academic and industrial settings. As research continues to uncover new uses for this versatile molecule, its importance in the chemical landscape is likely to grow even further.